Benzoxathiones are a class of heterocyclic compounds characterized by the presence of a benzene ring fused to an oxathiazole moiety. These molecules possess a unique aromatic structure and exhibit a range of biological activities, making them valuable in various applications within the pharmaceutical and agricultural industries. Structurally, benzoxathiones typically feature a five-membered ring containing sulfur and nitrogen atoms, with a phenyl group attached to one side. The presence of both electron-donating (nitrogen) and electron-withdrawing (sulfur) groups confers these compounds with a versatile electronic environment that can participate in diverse chemical reactions. In the pharmaceutical sector, benzoxathiones have shown potential as inhibitors of various enzymes such as acetylcholinesterase and serine proteases. Their ability to modulate enzyme activity makes them promising candidates for developing new therapeutic agents against conditions like Alzheimer's disease and certain types of inflammation. Moreover, in agricultural applications, some benzoxathiones act as fungicides due to their broad-spectrum antifungal properties. The chemical structure赋予它们独特的生物活性，能够有效抑制病原真菌的生长。 Overall, the diverse structural characteristics and biological activities of benzoxathiones position them as important tools for research and development in both medicine and agriculture.